Cas no 463-51-4 (Ethenone)

Ethenone Properties

Names and Identifiers

• Ethenone
• (17B)-17-HYDROXY-2-(HYDROXYMETHYLENE)-4,17-DIMETHYL-ANDROST-4-EN-3-ONE
• ketene
• carbometene
• Carbomethene
• CETENE
• Ethen-1-one
• ETHONONE
• ethylene-oxide
• Keten
• KETO-ETHYLENE
• methylene ketone
• methyleneoxaethylene
• oxoethylene
• EINECS 207-336-9
• KETENE [MI]
• UNII-LEP3SM032A
• NS00020820
• FT-0626300
• LEP3SM032A
• InChI=1/C2H2O/c1-2-3/h1H
• FT-0653017
• Ethylenone
• KETENE [HSDB]
• 463-51-4
• Q421032
• CH2CO
• Ethylenone #
• HSDB 633
• 12071-23-7
• DTXSID1052113
• A804568
• CHEBI:48003
• +Expand

• InChIKey： CCGKOQOJPYTBIH-UHFFFAOYSA-N
• Inchi： InChI=1S/C2H2O/c1-2-3/h1H2
• SMILES： C(=O)=C

Computed Properties

• Exact Mass: 42.01060
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 42.010564683g/mol
• Heavy Atom Count: 3
• Complexity: 25.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• LogP: 0.00400
• PSA: 17.07000
• Refractive Index: 1.3040 (estimate)
• Boiling Point: bp -56°
• Melting Point: -150°
• Density: 0.6600

Ethenone Security Information

• Safety Term：2.3
• Hazard Level：2.3
• Hazardous Material transportation number：UN 1955
• HazardClass：2.3

Ethenone Customs Data

• HS CODE：2914190090
• Customs Data：

  China Customs Code:

  2914190090

  Overview:

  2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%